Cas no 847774-93-0 (1H-PYRAZOL-5-AMINE, 3-(3-CHLOROPHENYL)-1-(1,1-DIMETHYLETHYL)-)

• Product Name: 1H-PYRAZOL-5-AMINE, 3-(3-CHLOROPHENYL)-1-(1,1-DIMETHYLETHYL)-
• CAS No: 847774-93-0
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 3231095
• PubChem ID: 43381448
• Update Time: 2025-06-12

1H-PYRAZOL-5-AMINE, 3-(3-CHLOROPHENYL)-1-(1,1-DIMETHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOL-5-AMINE, 3-(3-CHLOROPHENYL)-1-(1,1-DIMETHYLETHYL)-
• EN300-7436023
• G53878
• 847774-93-0
• AKOS005831812
• SCHEMBL4494427
• CS-0259945
• 840-421-4
• 1-Tert-butyl-3-(3-chlorophenyl)-1h-pyrazol-5-amine
• 1-(tert-Butyl)-3-(3-chlorophenyl)-1H-pyrazol-5-amine

• Inchi： 1S/C13H16ClN3/c1-13(2,3)17-12(15)8-11(16-17)9-5-4-6-10(14)7-9/h4-8H,15H2,1-3H3
• InChI Key： IBXSIMLOAKJSKD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(N)N(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 249.1032752Da
• Monoisotopic Mass: 249.1032752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-PYRAZOL-5-AMINE, 3-(3-CHLOROPHENYL)-1-(1,1-DIMETHYLETHYL)-

1H-PYRAZOL-5-AMINE, 3-(3-CHLOROPHENYL)-1-(1,1-DIMETHYLETHYL)- (CAS No. 847774-93-0): A Comprehensive Overview

1H-Pyrazol-5-amine, 3-(3-chlorophenyl)-1-(1,1-dimethylethyl) (CAS No. 847774-93-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 1H-Pyrazol-5-amine, 3-(3-chlorophenyl)-1-(1,1-dimethylethyl) is C₁₄H₁₆ClN₃, and its molecular weight is approximately 269.75 g/mol. The compound features a pyrazole ring substituted with a 3-chlorophenyl group and a tert-butyl group at the 3-position and 1-position, respectively. These substitutions contribute to the compound's stability and reactivity, making it an attractive candidate for drug development.

The synthesis of 1H-Pyrazol-5-amine, 3-(3-chlorophenyl)-1-(1,1-dimethylethyl) typically involves multi-step reactions. One common approach is the reaction of 3-chlorobenzaldehyde with tert-butylhydrazine to form the corresponding hydrazone intermediate. This intermediate is then cyclized under appropriate conditions to yield the desired pyrazole derivative. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound through the use of catalysts and optimized reaction conditions.

In terms of biological activity, 1H-Pyrazol-5-amine, 3-(3-chlorophenyl)-1-(1,1-dimethylethyl) has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Furthermore, 1H-Pyrazol-5-amine, 3-(3-chlorophenyl)-1-(1,1-dimethylethyl) has been investigated for its potential in treating neurodegenerative diseases. Preclinical studies have indicated that the compound can protect neuronal cells from oxidative damage and promote neurogenesis. These findings suggest that it may have therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 1H-Pyrazol-5-amine, 3-(3-chlorophenyl)-1-(1,1-dimethylethyl) has also been explored for its pharmacokinetic properties. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

Recent research has also focused on the use of 1H-Pyrazol-5-amine, 3-(3-chlorophenyl)-1-(1,1-dimethylethyl) in combination therapies. For example, combining this compound with other anti-inflammatory agents or antioxidants has been shown to enhance therapeutic efficacy while reducing side effects. This synergistic approach holds promise for developing more effective treatment strategies for various diseases.

In conclusion, 1H-Pyrazol-5-amine, 3-(3-chlorophenyl)-1-(1,1-dimethylethyl) (CAS No. 847774-93-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.